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Compound of Interest

Compound Name: Tetramethylphosphonium iodide

Cat. No.: B1212395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetramethylphosphonium iodide, a quaternary phosphonium salt with the chemical formula

C₄H₁₂IP, is a compound of significant interest in various chemical and pharmaceutical

applications. Its utility as a phase transfer catalyst, an ionic liquid, and a precursor for functional

materials necessitates a thorough understanding of its physical properties.[1][2] This technical

guide provides a comprehensive overview of the core physical characteristics of

tetramethylphosphonium iodide, complete with quantitative data, detailed experimental

protocols for property determination, and a visualization of the interplay between its structure

and properties.

Core Physical Properties
Tetramethylphosphonium iodide is a white, crystalline, and lipophilic solid at room

temperature.[1] It is also known to be hygroscopic and light-sensitive, requiring careful handling

and storage.[2] The strong ionic interactions within its crystal lattice contribute to its high

melting point.[1]

Quantitative Data Summary
The key physical properties of tetramethylphosphonium iodide are summarized in the tables

below for easy reference and comparison.
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Identifier Value

Chemical Formula C₄H₁₂IP

Molecular Weight 218.02 g/mol

CAS Number 993-11-3

Appearance White crystalline solid

Property Value Notes

Melting Point 312-322 °C
Decomposes upon melting.[1]

[2]

Solubility Soluble
In polar organic solvents,

water, and alcohols.[1][3]

Crystal System Hexagonal At room temperature.[1]

Molecular Structure and Crystallography
The tetramethylphosphonium cation, [P(CH₃)₄]⁺, possesses a tetrahedral geometry around the

central phosphorus atom.[1] This symmetric three-dimensional structure, along with the iodide

anion (I⁻), forms an ionic crystal.[1] Unlike tetramethylammonium halides which typically have

tetragonal lattices, tetramethylphosphonium halides, including the iodide, crystallize in the

hexagonal system.[1]

The relationship between the molecular structure and the observed physical properties is

visualized in the diagram below.
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Molecular Structure

Physical Properties

Tetramethylphosphonium Iodide
C₄H₁₂IP

[P(CH₃)₄]⁺
Tetrahedral Geometry I⁻

Solubility in Polar Solvents

Ionic Nature

Hexagonal Crystal System

Ionic Packing

High Melting Point
(312-322 °C)

Strong Ionic Interactions Strong Ionic Interactions

High Thermal Stability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1212395#physical-properties-of-
tetramethylphosphonium-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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